Cas no 93433-37-5 (1H-Pyrazol-5-amine, 1,1'-(1,4-phthalazinediyl)bis[3-methyl-)

• Product Name: 1H-Pyrazol-5-amine, 1,1'-(1,4-phthalazinediyl)bis[3-methyl-
• CAS No: 93433-37-5
• MF: C₁₆H₁₆N₈
• MW: 320.3518409729
• CID: 735651
• PubChem ID: 71329890
• Update Time: 2025-04-19

1H-Pyrazol-5-amine, 1,1'-(1,4-phthalazinediyl)bis[3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-[4-(5-amino-3-methylpyrazol-1-yl)phthalazin-1-yl]-5-methylpyrazol-3-amine
• DTXSID30758663
• 93433-37-5
• 1,1'-(Phthalazine-1,4-diyl)bis(3-methyl-1H-pyrazol-5-amine)
• 1H-Pyrazol-5-amine, 1,1'-(1,4-phthalazinediyl)bis[3-methyl-

• Inchi： 1S/C16H16N8/c1-9-7-13(17)23(21-9)15-11-5-3-4-6-12(11)16(20-19-15)24-14(18)8-10(2)22-24/h3-8H,17-18H2,1-2H3
• InChI Key： OIRWRGZCYOORNA-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C)=N1)N)C1=C2C=CC=CC2=C(N=N1)N1C(=CC(C)=N1)N

Computed Properties

• Exact Mass: 320.14979254g/mol
• Monoisotopic Mass: 320.14979254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų